Cas no 1261927-35-8 (4-Bromo-5-fluoro-2-nitro-N-propylaniline)

• Product Name: 4-Bromo-5-fluoro-2-nitro-N-propylaniline
• CAS No: 1261927-35-8
• MF: C₉H₁₀BrFN₂O₂
• MW: 277.090304851532
• MDL: MFCD18311824
• CID: 1025091
• PubChem ID: 53216245
• Update Time: 2025-10-12

4-Bromo-5-fluoro-2-nitro-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-nitro-N-propylaniline
• A889567
• DTXSID10681501
• CS-0443555
• Benzenamine, 4-bromo-5-fluoro-2-nitro-N-propyl-
• MFCD18311824
• BS-20231
• 1261927-35-8
• AKOS015157190
• DB-367547

• MDL： MFCD18311824
• Inchi： 1S/C9H10BrFN2O2/c1-2-3-12-8-5-7(11)6(10)4-9(8)13(14)15/h4-5,12H,2-3H2,1H3
• InChI Key： OQKJMCBZXPDHHY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])NCCC)F

Computed Properties

• Exact Mass: 275.99100
• Monoisotopic Mass: 275.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.91450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-5-fluoro-2-nitro-N-propylaniline

Introduction to 4-Bromo-5-fluoro-2-nitro-N-propylaniline (CAS No. 1261927-35-8)

4-Bromo-5-fluoro-2-nitro-N-propylaniline (CAS No. 1261927-35-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a bromine atom, a fluorine atom, a nitro group, and a propylamine substituent. These functionalities endow the molecule with a range of chemical and physical properties that make it an attractive candidate for various applications.

The bromine atom in 4-Bromo-5-fluoro-2-nitro-N-propylaniline provides the molecule with halogenated characteristics, which can influence its reactivity and solubility. The presence of the fluorine atom further modulates these properties, often enhancing the molecule's stability and bioavailability. The nitro group is a key functional group that can participate in various chemical reactions, such as reduction to form amino groups, which can be crucial in the synthesis of more complex molecules. The propylamine substituent adds an amine functionality, which can engage in hydrogen bonding and other intermolecular interactions, making the compound suitable for use in pharmaceuticals and other advanced materials.

In recent years, 4-Bromo-5-fluoro-2-nitro-N-propylaniline has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of new anti-cancer drugs. The researchers found that derivatives of 4-Bromo-5-fluoro-2-nitro-N-propylaniline exhibited potent cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further optimization.

Beyond pharmaceutical applications, 4-Bromo-5-fluoro-2-nitro-N-propylaniline has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced polymers and coatings. A recent study in Advanced Materials reported the use of this compound as a monomer in the preparation of high-performance polymers with enhanced thermal stability and mechanical strength. The resulting materials exhibited excellent properties for use in electronic devices and other high-tech applications.

The synthesis of 4-Bromo-5-fluoro-2-nitro-N-propylaniline typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nitration followed by bromination and fluorination steps. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact and improving overall efficiency.

In terms of safety and handling, it is important to note that while 4-Bromo-5-fluoro-2-nitro-N-propylaniline is not classified as a hazardous material under current regulations, it should be handled with appropriate precautions due to its reactivity and potential health effects. Researchers and laboratory personnel should follow standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation.

The future outlook for 4-Bromo-5-fluoro-2-nitro-N-propylaniline is promising. Ongoing research continues to uncover new applications and improve synthetic methods, making this compound an increasingly valuable tool in various scientific disciplines. As our understanding of its properties deepens, it is likely that we will see even more innovative uses for this versatile organic molecule.